Cas no 1043162-52-2 (3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product Name: 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1043162-52-2
• MF: C₁₉H₁₆BrN₃O
• MW: 382.253843307495
• CID: 5847482
• PubChem ID: 30006849
• Update Time: 2025-11-07

3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• 3-bromo-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• F5323-0266
• 3-bromo-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• 1043162-52-2
• AKOS025061023

• Inchi： 1S/C19H16BrN3O/c20-14-7-4-6-13(12-14)19(24)21-18-16-10-5-11-17(16)22-23(18)15-8-2-1-3-9-15/h1-4,6-9,12H,5,10-11H2,(H,21,24)
• InChI Key： ZXFRXZMTXIDJKB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=C2C(CCC2)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 381.04767g/mol
• Monoisotopic Mass: 381.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

Recent Advances in the Study of 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS: 1043162-52-2)

The compound 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS: 1043162-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide exhibits promising biological activity, particularly in the context of cancer therapy. Preliminary results indicate that the compound may act as a potent inhibitor of specific kinase pathways involved in tumor proliferation and survival. Researchers are currently investigating its selectivity and efficacy against various cancer cell lines, with encouraging results reported in recent publications.

Further mechanistic studies have explored the interaction of 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide with its molecular targets. Computational modeling and X-ray crystallography have provided insights into the binding modes of the compound, revealing key structural features that contribute to its activity. These findings are expected to guide the design of next-generation derivatives with enhanced potency and reduced off-target effects.

Despite these advancements, challenges remain in the development of 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this compound into clinical trials.

In conclusion, 3-bromo-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS: 1043162-52-2) represents a promising candidate for drug development, with its unique chemical structure and biological activity offering new opportunities for therapeutic intervention. Continued research in this area is expected to yield valuable insights and potentially lead to the discovery of novel treatments for various diseases.